Cas no 2138173-00-7 (1-cyclopropyl-4-(pyrazin-2-yl)-1H-pyrazol-5-amine)

• Product Name: 1-cyclopropyl-4-(pyrazin-2-yl)-1H-pyrazol-5-amine
• CAS No: 2138173-00-7
• MF: C₁₀H₁₁N₅
• MW: 201.227840662003
• CID: 6015123
• PubChem ID: 165443972
• Update Time: 2025-06-12

1-cyclopropyl-4-(pyrazin-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2138173-00-7
• EN300-702015
• 1-cyclopropyl-4-(pyrazin-2-yl)-1H-pyrazol-5-amine

• Inchi： 1S/C10H11N5/c11-10-8(9-6-12-3-4-13-9)5-14-15(10)7-1-2-7/h3-7H,1-2,11H2
• InChI Key： MSCKFXJVLHBJGF-UHFFFAOYSA-N
• SMILES： N1(C(=C(C2C=NC=CN=2)C=N1)N)C1CC1

Computed Properties

• Exact Mass: 201.10144537g/mol
• Monoisotopic Mass: 201.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-cyclopropyl-4-(pyrazin-2-yl)-1H-pyrazol-5-amine

Comprehensive Overview of 1-cyclopropyl-4-(pyrazin-2-yl)-1H-pyrazol-5-amine (CAS No. 2138173-00-7)

1-cyclopropyl-4-(pyrazin-2-yl)-1H-pyrazol-5-amine (CAS No. 2138173-00-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities. The presence of both pyrazine and cyclopropyl moieties in its structure enhances its versatility, making it a promising candidate for drug discovery and development.

In recent years, the demand for heterocyclic compounds like 1-cyclopropyl-4-(pyrazin-2-yl)-1H-pyrazol-5-amine has surged, driven by their applications in medicinal chemistry and crop protection. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely used in cancer therapy. The compound's ability to modulate enzymatic activity makes it a valuable tool for studying signal transduction pathways and developing targeted therapies.

The synthesis of 1-cyclopropyl-4-(pyrazin-2-yl)-1H-pyrazol-5-amine typically involves multi-step organic reactions, including cyclization and cross-coupling techniques. Advanced analytical methods such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent quality standards required for preclinical and clinical studies.

One of the most frequently searched questions about this compound is its solubility and stability under various conditions. Studies indicate that 1-cyclopropyl-4-(pyrazin-2-yl)-1H-pyrazol-5-amine exhibits moderate solubility in polar organic solvents like DMSO and methanol, which is advantageous for formulation development. Its stability profile suggests that it can withstand a range of pH levels, making it suitable for oral administration in potential therapeutic applications.

The compound's mechanism of action is another area of intense research. Preliminary data suggest that it may interact with specific protein targets, leading to the inhibition of cell proliferation. This property has sparked interest in its potential use for treating autoimmune diseases and inflammatory disorders, topics that are currently trending in biomedical research. Researchers are also exploring its synergy with existing drugs to enhance efficacy and reduce side effects.

From an industrial perspective, 1-cyclopropyl-4-(pyrazin-2-yl)-1H-pyrazol-5-amine is being evaluated for its role in agrochemical formulations. Its structural attributes make it a candidate for developing new pesticides and herbicides, addressing the growing need for sustainable crop protection solutions. The compound's potential to target specific pests while minimizing environmental impact aligns with the global push toward green chemistry.

In conclusion, 1-cyclopropyl-4-(pyrazin-2-yl)-1H-pyrazol-5-amine (CAS No. 2138173-00-7) represents a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structure, combined with its promising biological activity, positions it as a valuable asset in the quest for innovative therapeutic and agricultural solutions. Ongoing research will likely uncover new dimensions of its utility, further solidifying its importance in modern science.